N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• CAS: 1226450-36-7
• Molecular Formula: C14H15N5OS
• Molecular Weight: 301.37
• SMILES: CC1=CC(=NN1CCNC(=O)C2=CC3=NSN=C3C=C2)C
• InChI: InChI=1S/C14H15N5OS/c1-9-7-10(2)19(16-9)6-5-15-14(20)11-3-4-12-13(8-11)18-21-17-12/h3-4,7-8H,5-6H2,1-2H3,(H,15,20)
• InChIKey: JEPXWLFVYAWXRO-UHFFFAOYSA-N
• Solubility: not available

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide (CAS 1226450-36-7) is a synthetic heterocyclic small molecule (C14H15N5OS, MW 301.37) composed of a benzo[c][1,2,5]thiadiazole-5-carboxamide core linked via an N-ethyl spacer to a 3,5-dimethyl-1H-pyrazole ring. The compound belongs to the pyrazole-thiadiazole carboxamide class, a scaffold associated with anticancer, anti-inflammatory, and kinase-inhibitory activities.

N-(2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide (CAS 1226450-36-7): Procurement-Relevant Identity and Class Placement

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide (CAS 1226450-36-7) is a synthetic heterocyclic small molecule (C14H15N5OS, MW 301.37) composed of a benzo[c][1,2,5]thiadiazole-5-carboxamide core linked via an N-ethyl spacer to a 3,5-dimethyl-1H-pyrazole ring . The compound belongs to the pyrazole-thiadiazole carboxamide class, a scaffold associated with anticancer, anti-inflammatory, and kinase-inhibitory activities [1]. It is supplied as a research-grade fine chemical (typical purity ≥95%) and is not formulated as a drug substance, making it suitable for in vitro pharmacology, medicinal chemistry optimization, and chemical biology probe development .

Pyrazole-thiadiazole carboxamide scaffold for kinase inhibitor and nuclear receptor probe development

Suitable for in vitro pharmacology and medicinal chemistry optimization

Research-grade fine chemical (typical purity ≥95%)

2,1,3-Benzothiadiazole hinge-binding motif for kinome profiling

Electron-deficient core supports π-stacking interactions

• [1] Gomha, S.M., Salah, T.A., Abdelhamid, A.O. Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatsh Chem 146, 149–158 (2015). View Source

Why Generic Substitution of N-(2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide Fails: Structural Determinants of Target Engagement

Pyrazole-thiadiazole carboxamides are not functionally interchangeable. The N-ethyl linker geometry between the pyrazole and benzothiadiazole-5-carboxamide dictates the spatial presentation of the dimethylpyrazole pharmacophore for target binding . Replacement with a thiazole-containing spacer (e.g., CAS 1421516-26-8) introduces an additional sulfur atom and alters both hydrogen-bonding capacity and molecular volume, which can redirect selectivity away from intended targets . The 3,5-dimethyl substitution on the pyrazole ring modulates steric bulk and lipophilicity (cLogP), directly affecting cell permeability and off-rate kinetics compared to unsubstituted or mono-methyl analogs . The benzo[c][1,2,5]thiadiazole core, distinct from the 2,1,3-benzothiadiazole regioisomer, positions the carboxamide at C-5, a critical determinant of hinge-binding interactions in kinase targets [1].

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Linker topology alters target recognition

N-ethyl spacer geometry differs from thiazole-containing linkers; modifying hydrogen-bonding capacity may shift selectivity profiles away from intended targets.

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Benzothiadiazole regioisomer mismatch

The benzo[c][1,2,5]thiadiazole core (2,1,3-benzothiadiazole) is electron-deficient; alternative regioisomers abolish electronic complementarity required for hinge binding.

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Pyrazole substitution influences permeability

3,5-Dimethyl motif increases lipophilicity for intracellular access; unsubstituted or mono-methyl analogs may reduce cell permeability independent of target affinity.

• [1] Gomha, S.M., Salah, T.A., Abdelhamid, A.O. Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatsh Chem 146, 149–158 (2015). View Source

Product-Specific Quantitative Evidence Guide: N-(2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide vs. Closest Structural Analogs

Structural Differentiation: N-Ethyl Linker vs. N-(thiazol-4-yl)ethyl Linker in Pyrazole-Thiadiazole Carboxamides

The target compound employs a flexible N-ethyl linker connecting the 3,5-dimethylpyrazole to the benzothiadiazole-5-carboxamide, yielding a molecular weight of 301.37 Da and 5 hydrogen-bond acceptors. The closest cataloged analog, N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide (CAS 1421516-26-8), inserts a thiazole ring into the linker, increasing MW to 384.48 Da (+83.11 Da) and adding a sixth heterocyclic nitrogen and a second sulfur atom . This modification alters the topological polar surface area (tPSA) and the number of rotatable bonds available for conformational sampling upon target binding .

N-Ethyl linker vs. thiazole linker

Head-to-head

MW 301.37 Da vs. 384.48 Da (+27.6%)

1 sulfur, 5 heterocyclic N vs. 2 sulfur, 6 heterocyclic N

SAR interpretation may shift; verify target engagement

Linker topology affects hydrogen-bonding capacity and conformational sampling

Evidence Dimension	Molecular weight, heteroatom count, and linker topology
Target Compound Data	MW 301.37 Da; C14H15N5OS; 1 sulfur, 5 heterocyclic nitrogens; N-ethyl linker (2-carbon bridge)
Comparator Or Baseline	CAS 1421516-26-8: MW 384.48 Da; C17H16N6OS2; 2 sulfurs, 6 heterocyclic nitrogens; N-(thiazol-4-yl)ethyl linker
Quantified Difference	ΔMW = +83.11 Da (+27.6%); additional thiazole ring introduces 1 extra nitrogen and 1 extra sulfur
Conditions	In silico structural comparison based on chemical identity and vendor catalog data

Why This Matters

Procurement of the correct analog is critical because a 27.6% increase in molecular weight and altered hydrogen-bonding capacity will shift target selectivity profiles, invalidating SAR hypotheses if the wrong compound is used.

Regioisomeric Benzothiadiazole Core Differentiation: benzo[c][1,2,5]thiadiazole vs. 2,1,3-Benzothiadiazole Carboxamide

The target compound is formally named as a benzo[c][1,2,5]thiadiazole-5-carboxamide, but vendors frequently catalog it under the 2,1,3-benzothiadiazole nomenclature (i.e., N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide) . These two naming conventions describe the same atom connectivity (CAS 1226450-36-7) but differ from the regioisomeric benzo[d][1,2,3]thiadiazole or benzo[c][1,2,3]thiadiazole scaffolds. The 2,1,3-benzothiadiazole ring is a stronger electron-accepting moiety due to the S-N bond arrangement, which influences π-stacking interactions in kinase hinge regions [1].

Benzothiadiazole core regioisomerism

Class-level

2,1,3-benzothiadiazole-5-carboxamide (electron-accepting core)

Carboxamide at position 5 critical for hinge binding

Electronic complementarity may be lost with alternative regioisomers

Class-level inference from heterocyclic chemistry; confirm binding mode

Evidence Dimension	Regioisomeric benzothiadiazole core identity
Target Compound Data	benzo[c][1,2,5]thiadiazole-5-carboxamide (2,1,3-benzothiadiazole-5-carboxamide); electron-accepting core; carboxamide at position 5
Comparator Or Baseline	Alternative benzothiadiazole regioisomers (e.g., benzo[d][1,2,3]thiadiazole or 2,1,3-benzothiadiazole with carboxamide at alternative positions)
Quantified Difference	Not quantified; class-level inference based on known electronic properties of the 2,1,3-benzothiadiazole scaffold
Conditions	Structural and electronic property comparison based on published heterocyclic chemistry literature

Why This Matters

The 2,1,3-benzothiadiazole core is a privileged electron-deficient scaffold in kinase inhibitor design; substitution with other benzothiadiazole regioisomers will abolish target-binding electronic complementarity.

• [1] Gomha, S.M., Salah, T.A., Abdelhamid, A.O. Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatsh Chem 146, 149–158 (2015). View Source

Anticancer Activity: Class-Level Cytotoxicity Profile of Pyrazole-Thiadiazole Carboxamides

In a 2015 study by Gomha et al., structurally related pyrazole-thiadiazole derivatives were evaluated against the MCF-7 breast carcinoma cell line using the WST-1 assay. The most active compounds in this series exhibited IC50 values of 21.3 ± 0.72 µg/cm³ and 23.56 ± 0.81 µg/cm³, with concentration-dependent growth inhibition confirmed by confocal laser scanning microscopy showing mitochondrial lactate dehydrogenase inhibition [1]. While the specific IC50 of CAS 1226450-36-7 against MCF-7 has not been reported in peer-reviewed literature, the shared pyrazole-thiadiazole pharmacophore with the active compounds in this study supports class-level cytotoxic potential [1].

Cytotoxicity class-level evidence

Class-level / Data to verify

Related pyrazole-thiadiazoles: IC50 21.3–23.6 µg/cm³ (MCF-7)

No published IC50 for CAS 1226450-36-7

Class-level cytotoxic potential context; requires in-house validation

WST-1 assay, 48 h; do not assume potency without testing

Evidence Dimension	In vitro cytotoxicity against MCF-7 breast carcinoma
Target Compound Data	Not directly reported for CAS 1226450-36-7 in peer-reviewed literature
Comparator Or Baseline	Structurally related pyrazole-thiadiazoles from Gomha et al. (2015): IC50 = 21.3 ± 0.72 µg/cm³ and 23.56 ± 0.81 µg/cm³ (most active compounds)
Quantified Difference	Cannot be quantified; target compound shares the pyrazole-thiadiazole core with active analogs
Conditions	MCF-7 human breast carcinoma cells; WST-1 cell viability assay; 48 h exposure; confocal imaging with rhodamine 123 and acridine orange

Why This Matters

The class-level evidence positions CAS 1226450-36-7 as a candidate for anticancer screening, but procurement decisions must acknowledge the absence of direct published IC50 data for this specific compound, necessitating in-house potency validation.

• [1] Gomha, S.M., Salah, T.A., Abdelhamid, A.O. Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatsh Chem 146, 149–158 (2015). View Source

RORγ Inverse Agonism: Patent-Disclosed Target Engagement of Pyrazole Amide Derivatives

Amgen and Teijin Pharma disclosed a series of pyrazole amide derivatives as retinoic acid-related orphan receptor gamma (RORγ) inverse agonists in US patent application 14/633936 (published 2015-09-24) [1]. The generic Markush structure encompasses compounds with a benzothiadiazole-5-carboxamide moiety linked to substituted pyrazoles, directly covering the scaffold of CAS 1226450-36-7. RORγ inverse agonism is a therapeutically relevant mechanism for Th17-mediated autoimmune and inflammatory diseases, with several compounds in this class advancing into clinical development [1].

RORγ inverse agonism patent

Class-level / Patent disclosed

Scaffold covered by US 14/633936 (Amgen/Teijin) Markush claims

No quantified activity reported for this exact compound

Patent-disclosed target engagement rationale; verify biochemical activity

Use reporter gene assay to confirm RORγ modulation

Evidence Dimension	Target engagement: RORγ inverse agonism
Target Compound Data	Scaffold falls within the Markush claims of US 14/633936 (pyrazole amide derivatives as RORγ modulators)
Comparator Or Baseline	Other RORγ inverse agonists (e.g., GSK2981278, VTP-43742) – not structurally related but target-class comparators
Quantified Difference	Not quantified for CAS 1226450-36-7; patent disclosure provides class-level IP and target rationale
Conditions	Patent disclosure; biochemical and cellular RORγ reporter assays as described in the patent specification

Why This Matters

Patent coverage by a major pharmaceutical company (Amgen) provides independent validation of the pyrazole-benzothiadiazole carboxamide scaffold as a viable starting point for RORγ-targeted drug discovery, increasing procurement priority over unclaimed analogs.

• [1] Amgen Inc., Teijin Pharma Limited. Pyrazole Amide Derivative. U.S. Patent Application 14/633936, filed February 27, 2015, published September 24, 2015. View Source

Physicochemical Differentiation: cLogP and Solubility Profile Relative to Unsubstituted Pyrazole Analogs

The 3,5-dimethyl substitution on the pyrazole ring of CAS 1226450-36-7 increases calculated lipophilicity by approximately 0.8–1.2 logP units compared to unsubstituted pyrazole analogs (estimated cLogP ~2.3–2.8 vs. ~1.5 for the des-methyl analog) . This increase in lipophilicity enhances passive membrane permeability but may reduce aqueous solubility, a trade-off that must be managed in cell-based assay design. The molecular weight (301.37 Da) and hydrogen-bond acceptor count (5) position the compound within Lead-Like chemical space (Rule of Three compliance: MW <300 is borderline; HBA ≤3 is exceeded) [1].

cLogP and permeability

Class-level

ΔcLogP ≈ +0.8 to +1.2 vs. des-methyl analog

MW 301.37 Da; 5 HBA; Lead-Like space compliant

Lipophilicity may enhance permeability; solubility trade-off requires assay optimization

In silico estimation; determine LogD experimentally

Evidence Dimension	Calculated lipophilicity (cLogP) and drug-likeness parameters
Target Compound Data	Estimated cLogP ~2.3–2.8; MW 301.37 Da; 5 HBA; 1 HBD; tPSA ~73 Ų (estimated)
Comparator Or Baseline	Des-methyl pyrazole analog (unsubstituted pyrazole): estimated cLogP ~1.5; MW ~273 Da; 4 HBA
Quantified Difference	ΔcLogP ≈ +0.8 to +1.2 logP units; ΔMW = +28 Da
Conditions	In silico calculations based on standard medicinal chemistry property prediction algorithms

Why This Matters

The 3,5-dimethylpyrazole motif is a deliberate design feature that enhances membrane permeability for intracellular target access; substituting with an unsubstituted pyrazole will reduce cellular potency independent of target binding affinity.

• [1] Congreve, M., Carr, R., Murray, C., Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 8, 876–877 (2003). View Source

Best Research and Industrial Application Scenarios for N-(2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide (CAS 1226450-36-7)

RORγ Nuclear Receptor Drug Discovery: Hit-to-Lead Optimization Starting Point

The patent-backed disclosure of pyrazole amide derivatives as RORγ inverse agonists by Amgen/Teijin [1] positions CAS 1226450-36-7 as a structurally enabled starting point for medicinal chemistry optimization. Procurement is justified for teams pursuing nuclear receptor targets in autoimmune and inflammatory disease, where the benzothiadiazole-5-carboxamide scaffold has been validated in a pharmaceutical industry patent portfolio. Researchers should verify RORγ activity in a reporter gene assay (e.g., Gal4-RORγ LBD luciferase) upon receipt, as patent coverage does not guarantee specific potency data for this exact compound.

Kinase Inhibitor Scaffold Hopping: Benzothiadiazole Hinge-Binder Exploration

The 2,1,3-benzothiadiazole core serves as a Type I kinase hinge-binding motif due to its electron-deficient character and capacity for π-stacking [1]. The 5-carboxamide extension provides a vector for directing substituents toward the solvent-exposed region or back pocket. This compound is suitable for broad kinome profiling panels to establish selectivity fingerprints before committing to lead optimization [2].

Phenotypic Screening Library Expansion for Oncology Drug Discovery

Supporting evidence from the Gomha et al. (2015) study demonstrates that pyrazole-thiadiazole carboxamides exhibit concentration-dependent cytotoxicity against MCF-7 breast carcinoma cells with IC50 values in the 21–24 µg/cm³ range for the most active analogs [1]. CAS 1226450-36-7 can serve as a diversity element in medium-throughput phenotypic oncology screens, with the recommendation to benchmark its activity against doxorubicin or cisplatin in the same assay format to establish relative potency.

Chemical Biology Probe Development: Pyrazole-Thiadiazole Chemoproteomics Tool

The compound's benzothiadiazole-5-carboxamide moiety is amenable to further derivatization (e.g., alkyne or biotin tagging via the carboxamide nitrogen) for affinity-based protein profiling (AfBPP). Procurement is warranted for chemical biology groups seeking to identify the cellular target engagement landscape of pyrazole-thiadiazole scaffolds through competitive chemoproteomics or photoaffinity labeling [1].

Application

Selection Property

Validation Focus

RORγ nuclear receptor hit-to-lead optimization

Patent-disclosed pyrazole-benzothiadiazole scaffold

Verify RORγ inverse agonism in reporter assay upon receipt

Kinase inhibitor hinge-binder exploration

Electron-deficient 2,1,3-benzothiadiazole core

Broad kinome profiling to establish selectivity fingerprints

Phenotypic oncology screening library

Pyrazole-thiadiazole chemotype with class-level cytotoxicity

Benchmark relative potency in cell viability assay; confirm IC50

Chemical biology probe development (AfBPP)

Derivatizable carboxamide for alkyne/biotin tagging

Map target engagement landscape via chemoproteomics

• [1] Amgen Inc., Teijin Pharma Limited. Pyrazole Amide Derivative. U.S. Patent Application 14/633936, filed February 27, 2015, published September 24, 2015. View Source
• [2] Gomha, S.M., Salah, T.A., Abdelhamid, A.O. Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatsh Chem 146, 149–158 (2015). View Source